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Cat. No.: B124473

Diisopentyl Phthalate: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diisopentyl phthalate (DIPP) is a diester of phthalic acid and isopentyl alcohol. It belongs to
the class of organic compounds known as phthalate esters, which are widely used as
plasticizers to enhance the flexibility and durability of various polymers. Due to its potential as
an endocrine disruptor and its effects on reproductive health, DIPP has garnered significant
attention within the scientific and regulatory communities. This technical guide provides an in-
depth overview of the physical and chemical characteristics of Diisopentyl phthalate, its
synthesis, analytical methodologies for its detection, and its known interactions with biological
signaling pathways.

Chemical and Physical Characteristics

Diisopentyl phthalate is a clear, colorless to pale yellow oily liquid with low volatility and high
thermal stability.[1] Its fundamental properties are summarized in the tables below.

Identification
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Identifier Value
IUPAC Name bis(3-methylbutyl) benzene-1,2-dicarboxylate
Diisoamyl phthalate, DIPP, Isoamyl phthalate,
Synonyms ) o
Phthalic acid diisopentyl ester
CAS Number 605-50-5
Molecular Formula C18H2604

Molecular Weight

306.4 g/mol [2][3][41[5][6]

Canonical SMILES

CC(C)CCOC(=0)C1=CC=CC=C1C(=0)OCCC(
c)C

InChl Key

JANBFCARANRIKJ-UHFFFAOYSA-N

Physical Properties

Property Value Reference
Appearance C.Ilear, colorless to pale yellow (115]
Oi
Melting Point 334 °C (decomposes) [5]
Boiling Point 339°C [3]
Density 1.028 g/cm3 [5]
Flash Point 166 °C [3]

Refractive Index

1.485 - 1.489 (at 20°C)

Vapor Pressure

0.000354 mmHg at 25°C

Synthesis of Diisopentyl Phthalate

Diisopentyl phthalate is typically synthesized via a Fischer esterification reaction between

phthalic anhydride and isopentyl alcohol in the presence of an acid catalyst, such as sulfuric

acid.
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Figure 1. Synthesis of Diisopentyl Phthalate via Fischer Esterification.

Experimental Protocol (General)

The following is a generalized protocol for the synthesis of Diisopentyl phthalate based on the
principles of Fischer esterification.[3][7][8][9][10]

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, combine phthalic anhydride and a molar excess (at least 2 equivalents) of isopentyl
alcohol.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the reaction
mixture while stirring.

o Reflux: Heat the mixture to reflux and maintain the temperature for several hours to drive the
reaction to completion. The reaction progress can be monitored by techniques such as thin-
layer chromatography.

o Work-up: After cooling to room temperature, the reaction mixture is typically diluted with an
organic solvent (e.qg., diethyl ether) and washed sequentially with water, a saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.
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» Drying and Purification: The organic layer is dried over an anhydrous drying agent (e.g.,
sodium sulfate), filtered, and the solvent is removed under reduced pressure. The crude
Diisopentyl phthalate can be further purified by vacuum distillation.

Chemical Characteristics and Degradation
Hydrolysis

Diisopentyl phthalate, like other esters, is susceptible to hydrolysis, which involves the
cleavage of the ester bonds to yield phthalic acid and isopentyl alcohol. This reaction can be

catalyzed by both acids and bases. The hydrolysis occurs in a stepwise manner, first forming
the monoester, monoisopentyl phthalate, and then phthalic acid.

Hydrolysis Pathway

Isopentyl Alcohol
+ H20 + H20
[Diisopentyl Phthalate) - Isopentyl AlCOhOl>[Monoisopentyl Phthalate) - Isopentyl A1C0h01> Phthalic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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